Cas no 2228321-94-4 (1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one
• CAS No: 2228321-94-4
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 6190971
• PubChem ID: 165643844
• Update Time: 2025-06-22

1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one
• EN300-1905200
• 2228321-94-4

• Inchi： 1S/C8H9BrN2O/c1-10-5-7(12)6-3-2-4-11-8(6)9/h2-4,10H,5H2,1H3
• InChI Key： VBCHEVUQCJJXND-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(CNC)=O

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42Ų

Additional information on 1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one

Introduction to 1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one (CAS No. 2228321-94-4)

1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one, with the CAS number 2228321-94-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and a methylamino group, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one consists of a pyridine ring substituted with a bromine atom at the 2-position and an ethanone moiety attached to the 3-position. The ethanone group is further substituted with a methylamino functionality, which imparts significant biological activity and reactivity to the molecule. This combination of functional groups provides a robust platform for exploring its potential in drug discovery and development.

Recent studies have highlighted the importance of bromopyridine derivatives in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds containing bromopyridine moieties exhibit potent anti-inflammatory and anti-cancer properties. The presence of the bromine atom can enhance the lipophilicity and cell membrane permeability of the molecule, thereby improving its pharmacokinetic profile.

In addition to its potential therapeutic applications, 1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one has been studied for its role in synthetic chemistry. The compound serves as an intermediate in the synthesis of more complex molecules, particularly those with potential medicinal value. Its reactivity and functional group versatility make it an attractive starting material for various chemical transformations, including nucleophilic substitution reactions and coupling reactions.

The synthesis of 1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one has been reported using several methodologies. One common approach involves the reaction of 2-bromopyridine with an appropriate ketone or aldehyde in the presence of a base, followed by N-methylation using methyl iodide or another suitable reagent. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of its biological activity, 1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one has shown promising results in preliminary studies. Research conducted at leading pharmaceutical companies and academic institutions has demonstrated that this compound can modulate specific biological pathways, such as those involved in inflammation and cell proliferation. These findings suggest that it may have potential as a lead compound for the development of new drugs targeting these pathways.

The safety profile of 1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one is also an important consideration in its development as a pharmaceutical agent. Preclinical studies have indicated that the compound exhibits low toxicity and good metabolic stability, which are crucial factors for its potential use in human therapies. However, further research is needed to fully evaluate its safety and efficacy in clinical settings.

In conclusion, 1-(2-bromopyridin-3-yl)-2-(methylamino)ethan-1-one (CAS No. 2228321-94-4) is a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.